3-[(3R*,4S*)-4-(4-methylpiperazin-1-yl)-1-(4-vinylbenzoyl)piperidin-3-yl]propanoic acid

• IUPAC Name: 3-[(3R,4S)-1-(4-ethenylbenzoyl)-4-(4-methylpiperazin-1-yl)piperidin-3-yl]propanoic acid
• InChI: InChI=1S/C22H31N3O3/c1-3-17-4-6-18(7-5-17)22(28)25-11-10-20(19(16-25)8-9-21(26)27)24-14-12-23(2)13-15-24/h3-7,19-20H,1,8-16H2,2H3,(H,26,27)/t19-,20+/m1/s1
• InChI Key: MHQKTZLOIDPIIE-UXHICEINSA-N
• Canonical SMILES: CN1CCN(CC1)C2CCN(CC2CCC(=O)O)C(=O)C3=CC=C(C=C3)C=C
• Isomeric SMILES: CN1CCN(CC1)[C@H]2CCN(C[C@H]2CCC(=O)O)C(=O)C3=CC=C(C=C3)C=C
• Molecular Formula: C22H31N3O3
• Molecular Weight: 385.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves coupling reactions between specific acids and secondary amines in the presence of reagents like N,N-carbonyldiimidazole, suggesting a method that might be applicable to our compound of interest (Kamiński et al., 2016). Additionally, compounds with similar structural elements have been synthesized via reductive amination of chromen-2-one derivatives, which may inform the synthesis strategy for the target compound (Mandala et al., 2013).

Molecular Structure Analysis

Structural characterization and conformational analysis of related compounds reveal insights into molecular packing, hydrogen bonding, and π…π interactions, which are critical for understanding the 3D arrangement and potential reactivity of the compound (Karczmarzyk & Malinka, 2008).

Chemical Reactions and Properties

Chemical reactions involving similar compounds, such as the protection and polymerization of functional monomers, showcase methods to alter the chemical structure and properties of the target molecule for specific applications (Ishizone et al., 1994).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and stability, can be inferred from closely related compounds. For example, the synthesis and characterization of benzoates suggest methods for determining the physical state and solubility (Marvanová et al., 2016).

Chemical Properties Analysis

The chemical properties, including reactivity with other compounds, potential for forming salts or derivatives, and the conditions under which these reactions occur, can be understood through the synthesis and study of similar molecules. Research on the synthesis of imidazoles using solid acid catalysts indicates potential pathways and reactions relevant to our compound of interest (Niknam et al., 2011).

Scientific Research Applications

Synthesis and Chemical Applications

• Catalyst in Imidazole Synthesis : Silica-bonded propylpiperazine-N-sulfamic acid, related to the queried compound, has been used as a catalyst for synthesizing highly substituted imidazoles, demonstrating its potential in organic synthesis (Niknam et al., 2011).

• Precursor in Anticonvulsant Agents : Piperazinamides of acids, including those related to the compound , have been studied for their potential as hybrid anticonvulsants, combining elements of known antiepileptic drugs (Kamiński et al., 2016).

• Dual Antihypertensive Agents : Derivatives of arylpiperazine, structurally similar to the queried compound, have been designed as potential dual antihypertensive agents, showcasing the compound's relevance in medicinal chemistry (Marvanová et al., 2016).

Biological and Pharmacological Applications

• Histamine Receptor Ligands : Compounds including 4-methylpiperazin-1-yl, a component of the queried molecule, have been synthesized and tested for their affinity to histamine receptors, indicating potential applications in pharmacology (Sadek et al., 2014).

• Prodrug Development : Methylpiperazinylacyloxyalkyl derivatives, structurally related to the compound of interest, have been evaluated as potential prodrugs for topical drug delivery, highlighting the compound's utility in drug formulation (Rautio et al., 2000).

• PET Imaging for Neuroinflammation : A compound containing 4-methylpiperazin-1-yl, part of the structure , was developed for PET imaging of microglia, crucial in studying neuroinflammation and related disorders (Horti et al., 2019).

Material Science and Engineering

• Complexes with Tridentate Ligands : Arylpiperazines, similar to the queried molecule, have been studied for their ability to form complexes with various ligands, illustrating their potential in materials science (Wei et al., 2004).

• Polymerization and Protection of Functional Monomers : The polymerization of N-(4-vinylbenzoyl)-N′-methylpiperazine, which is structurally related, demonstrates the use of such compounds in polymer science for creating well-defined polymers (Ishizone et al., 1994).